Cas no 29177-55-7 (Benzenesulfonamide,N-(aminocarbonyl)-4-nitro-)

• Product Name: Benzenesulfonamide,N-(aminocarbonyl)-4-nitro-
• CAS No: 29177-55-7
• MF: C₇H₇N₃O₅S
• MW: 245.212579965591
• CID: 265213
• PubChem ID: 120143
• Update Time: 2025-04-19

Benzenesulfonamide,N-(aminocarbonyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(aminocarbonyl)-4-nitro-
• (4-nitrophenyl)sulfonylurea
• N-Carbamoyl-4-nitrobenzenesulfonamide
• 29177-55-7
• Urea, 1-(p-nitrophenylsulfonyl)-
• DTXSID90183437
• p-Nitrophenylsulfonylurea
• SCHEMBL11004638
• Benzenesulfonamide, N-carbamoyl-p-nitro-
• 1-[(p-Nitrophenyl)sulfonyl]urea
• BRN 2814253
• SCHEMBL17437692
• 4-11-00-00196 (Beilstein Handbook Reference)

• Inchi： 1S/C7H7N3O5S/c8-7(11)9-16(14,15)6-3-1-5(2-4-6)10(12)13/h1-4H,(H3,8,9,11)
• InChI Key： OLOWDQIMFNQPJS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC(N)=O)(=O)=O

Computed Properties

• Exact Mass: 245.01071
• Monoisotopic Mass: 245.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.606
• Boiling Point: 459.8°Cat760mmHg
• Flash Point: 231.9°C
• Refractive Index: 1.619
• PSA: 132.4